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Compound Name: MCPB

Cat. No.: B038069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4-(4-chloro-2-

methylphenoxy)butanoic acid (MCPB), a selective phenoxy herbicide, for the control of

broadleaf weeds in pasture systems. This document summarizes its efficacy, outlines its

mechanism of action, and provides detailed experimental protocols for further research and

evaluation.

Data Presentation: Efficacy of MCPB on Broadleaf
Weeds
MCPB is recognized for its selective control of several economically important broadleaf weeds

in pastures, while exhibiting tolerance in desirable legume species such as clover.[1] The

efficacy of MCPB can be influenced by the weed species, their growth stage at the time of

application, and the application rate.
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Target Weed
Species

Common
Name

MCPB
Application
Rate (ae/ha)¹

Efficacy (%
Control)

Reference

Cirsium arvense Creeping Thistle 1.68 - 2.52 kg
Satisfactory

control
[1]

Ranunculus

repens

Creeping

Buttercup
1.68 - 2.52 kg

Satisfactory

control
[1]

Plantago

lanceolata

Narrow-leaved

Plantain
0.58 kg (in a mix) Low [2]

Plantago

lanceolata

Narrow-leaved

Plantain
1.16 kg (in a mix) Low [2]

Rumex

obtusifolius

Broad-leaved

Dock
Not specified Moderate [1]

Urtica dioica Stinging Nettle Not specified Moderate [1]

¹ ae/ha: acid equivalent per hectare.

Note on Clover Safety: MCPB is generally considered safe for clovers, particularly white clover

(Trifolium repens), a key component of many pastures for its nitrogen-fixing capabilities.[1]

However, high application rates or application at sensitive growth stages can cause temporary

suppression of clover growth. Quantitative data on the direct impact of MCPB on nitrogen

fixation (nodulation and nitrogenase activity) is limited in publicly available literature,

highlighting a key area for future research.

Experimental Protocols
Field Efficacy Trial for MCPB on Broadleaf Weeds in
Pastures
This protocol outlines a methodology to evaluate the efficacy of MCPB on a target broadleaf

weed species within a mixed grass-clover pasture.
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Objective: To determine the dose-response relationship of MCPB on a specific broadleaf weed

and to assess the tolerance of the pasture sward, particularly clover.

Experimental Design:

Design: Randomized Complete Block Design (RCBD) with a minimum of four replications.

Plot Size: Minimum of 2 x 5 meters to minimize edge effects.

Treatments:

Untreated Control

MCPB at three to four graded application rates (e.g., 1.0, 1.5, 2.0, 2.5 kg ae/ha).

A standard herbicide treatment for comparison (e.g., MCPA).

Methodology:

Site Selection: Choose a pasture with a uniform and dense population of the target weed

species and a significant presence of clover.

Pre-treatment Assessment:

Conduct a botanical survey of each plot to determine the initial percentage cover of the

target weed, clover, grass, and other species. This can be done using quadrat analysis

(e.g., 1m x 1m quadrat thrown randomly in three locations per plot).

Collect soil samples for nutrient analysis to ensure fertility is not a limiting factor.

Herbicide Application:

Apply herbicides using a calibrated research plot sprayer to ensure accurate and uniform

application.

Application should be made when the target weeds are actively growing and at the

recommended growth stage for control (typically seedling to early rosette stage).
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Post-treatment Assessment:

Visually assess weed control and crop (clover and grass) injury at 7, 14, 28, and 56 days

after treatment (DAT) using a percentage rating scale (0% = no effect, 100% = complete

kill/injury).

At 56 DAT, repeat the botanical survey using quadrat analysis to quantify changes in the

percentage cover of all species.

Harvest biomass from the quadrats, separate into weed, clover, and grass components,

and determine the dry weight of each.

Data Analysis: Analyze the data using Analysis of Variance (ANOVA) appropriate for an

RCBD. Use mean separation tests (e.g., Tukey's HSD) to compare treatment means.

Protocol for Assessing the Impact of MCPB on Clover
Growth and Nodulation
Objective: To quantify the effect of MCPB on the growth, nodulation, and nitrogen-fixing

potential of white clover.

Experimental Design:

Design: Pot experiment in a controlled environment (greenhouse or growth chamber) using a

Completely Randomized Design (CRD) with at least five replications.

Treatments:

Untreated Control

MCPB at three application rates (e.g., a recommended field rate and rates 2x and 4x the

recommended rate).

Methodology:

Plant Culture:
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Grow white clover plants from seed in pots containing a nitrogen-free growing medium

(e.g., vermiculite and perlite mixture) to encourage nodulation.

Inoculate the seeds or growing medium with an appropriate Rhizobium leguminosarum

biovar trifolii strain.

Herbicide Application: Apply MCPB to the foliage of established clover plants (e.g., at the 3-4

trifoliate leaf stage) using a laboratory sprayer.

Data Collection (at 21 and 42 DAT):

Biomass: Harvest the shoots and roots of the clover plants. Determine the fresh and dry

weight of each.

Nodulation: Carefully wash the roots and count the number of nodules. Assess nodule

health (e.g., color, size).

Nitrogenase Activity (optional but recommended): Use the acetylene reduction assay to

estimate nitrogenase activity in the nodules.

Data Analysis: Analyze the data using ANOVA for a CRD.

Visualizations
Signaling Pathway of MCPB as a Synthetic Auxin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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